Cas no 21144-24-1 (3-(2-Hydroxy-3-methoxyphenyl)propanoic acid)

• Product Name: 3-(2-Hydroxy-3-methoxyphenyl)propanoic acid
• CAS No: 21144-24-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 2112888
• PubChem ID: 9149670
• Update Time: 2024-03-01

3-(2-Hydroxy-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methoxyBenzenepropanoic acid
• 3-(2-hydroxy-3-methoxyphenyl)propanoic acid
• 3-(2-Hydroxy-3-methoxyphenyl)propanoic acid

• Inchi： 1S/C10H12O4/c1-14-8-4-2-3-7(10(8)13)5-6-9(11)12/h2-4,13H,5-6H2,1H3,(H,11,12)
• InChI Key： UIZJAJLWHZFNRX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1O)CCC(=O)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids